Cas no 175723-23-6 (Butanoic acid, 3-oxo-, 1-methylheptyl ester)

• Product Name: Butanoic acid, 3-oxo-, 1-methylheptyl ester
• CAS No: 175723-23-6
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 1362174
• Update Time: 2024-08-17

Butanoic acid, 3-oxo-, 1-methylheptyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 1-methylheptyl ester

• Inchi： 1S/C12H22O3/c1-4-5-6-7-8-11(3)15-12(14)9-10(2)13/h11H,4-9H2,1-3H3
• InChI Key： PDKMYPRHFNYVSJ-UHFFFAOYSA-N
• SMILES： C(OC(C)CCCCCC)(=O)CC(=O)C

Computed Properties

• Exact Mass: 214.15696

Experimental Properties

• Density: 0.941±0.06 g/cm3(Predicted)
• Boiling Point: 141 °C(Press: 16 Torr)
• PSA: 43.37
• pka: 10.55±0.46(Predicted)